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Compound of Interest

Compound Name: Ebelactone A

Cat. No.: B161881 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ebelactone A is a natural product isolated from actinomycetes, primarily Streptomyces

aburaviensis. It belongs to the β-lactone class of compounds and is a potent inhibitor of several

hydrolytic enzymes, including esterases and lipases. This technical guide provides a

comprehensive overview of the physical, chemical, and biological properties of Ebelactone A,

with a focus on its mechanism of action and relevant experimental methodologies.

Physical and Chemical Properties
Ebelactone A is a white crystalline solid with the molecular formula C₂₀H₃₄O₄. Its chemical

structure features a β-lactone ring, a key feature for its biological activity. A summary of its

physical and chemical properties is presented in the tables below.
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Property Value

Molecular Formula C₂₀H₃₄O₄

Molecular Weight 338.48 g/mol

CAS Number 76808-16-7

Appearance White crystalline solid

Biological Source Streptomyces aburaviensis

Physicochemical Data for Ebelactone A
Property Value

Density 1.011 g/cm³

Boiling Point 462.8 °C at 760 mmHg

Flash Point 152.8 °C

LogP 3.76870

Index of Refraction 1.483

Solubility of Ebelactone A
Solvent Solubility

Dimethyl Sulfoxide (DMSO) 25 mg/mL

Dimethylformamide (DMF) 25 mg/mL

Ethanol 20 mg/mL

Methanol 10 mg/mL

Mechanism of Action and Biological Activity
Ebelactone A is a well-documented inhibitor of several enzymes, including esterases, lipases,

and N-formylmethionine aminopeptidase. Its inhibitory activity is attributed to the strained β-
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lactone ring, which can acylate a serine residue in the active site of these enzymes, leading to

their irreversible inactivation.

One of the key targets of Ebelactone A is homoserine transacetylase (HTA), an enzyme

involved in the methionine biosynthesis pathway in many bacteria and fungi.[1] This pathway is

essential for the survival of these microorganisms, making HTA an attractive target for the

development of novel antimicrobial agents.[1]

Inhibition of Methionine Biosynthesis
The bacterial methionine biosynthesis pathway involves a series of enzymatic steps to convert

aspartic acid to methionine. Ebelactone A specifically inhibits homoserine transacetylase

(HTA), which catalyzes the acetylation of homoserine, a critical step in this pathway.[1]
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Fermentation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b161881#ebelactone-a-physical-and-chemical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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